Cas no 1394117-04-4 ((3S)-5,5-difluoro-2-azabicyclo2.2.2octane-3-carboxylic acid)

(3S)-5,5-Difluoro-2-azabicyclo[2.2.2]octane-3-carboxylic acid is a structurally unique bicyclic compound featuring a rigid azabicyclo[2.2.2]octane scaffold with two fluorine atoms at the 5-position and a carboxylic acid group at the 3-position. The (3S)-stereochemistry enhances its potential as a chiral building block in medicinal chemistry and asymmetric synthesis. The difluorination imparts increased metabolic stability and lipophilicity, while the constrained bicyclic framework offers conformational rigidity, making it valuable for designing bioactive molecules. Its carboxylic acid functionality allows for further derivatization, enabling applications in peptide mimetics or enzyme inhibitors. This compound is particularly useful in drug discovery for optimizing pharmacokinetic properties and target binding affinity.

(3S)-5,5-difluoro-2-azabicyclo2.2.2octane-3-carboxylic acid structure

1394117-04-4 structure

Product Name:(3S)-5,5-difluoro-2-azabicyclo2.2.2octane-3-carboxylic acid

CAS No:1394117-04-4

MF:C₈H₁₁F₂NO₂

MW:191.17524933815

CID:5189513

Update Time:2025-06-10

(3S)-5,5-difluoro-2-azabicyclo2.2.2octane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-Azabicyclo[2.2.2]octane-3-carboxylic acid, 5,5-difluoro-, (3S)-
- (3S)-5,5-difluoro-2-azabicyclo2.2.2octane-3-carboxylic acid
- Inchi： 1S/C8H11F2NO2/c9-8(10)3-4-1-2-5(8)6(11-4)7(12)13/h4-6,11H,1-3H2,(H,12,13)/t4?,5?,6-/m0/s1
- InChI Key： OGNVZXWDONFIIS-WRVKLSGPSA-N
- SMILES： C12CCC(C(F)(F)C1)[C@@H](C(O)=O)N2

(3S)-5,5-difluoro-2-azabicyclo2.2.2octane-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-109614-0.05g	(3S)-5,5-difluoro-2-azabicyclo[2.2.2]octane-3-carboxylic acid	1394117-04-4	95%	0.05g	$3896.0	2023-10-27
Enamine	EN300-109614-0.1g	(3S)-5,5-difluoro-2-azabicyclo[2.2.2]octane-3-carboxylic acid	1394117-04-4	95%	0.1g	$4082.0	2023-10-27
Enamine	EN300-109614-0.25g	(3S)-5,5-difluoro-2-azabicyclo[2.2.2]octane-3-carboxylic acid	1394117-04-4	95%	0.25g	$4267.0	2023-10-27
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Enamine	EN300-109614-1.0g	(3S)-5,5-difluoro-2-azabicyclo[2.2.2]octane-3-carboxylic acid	1394117-04-4		1.0g	$4639.0	2023-02-18
Enamine	EN300-109614-2.5g	(3S)-5,5-difluoro-2-azabicyclo[2.2.2]octane-3-carboxylic acid	1394117-04-4	95%	2.5g	$9093.0	2023-10-27
Enamine	EN300-109614-5.0g	(3S)-5,5-difluoro-2-azabicyclo[2.2.2]octane-3-carboxylic acid	1394117-04-4		5.0g	$13454.0	2023-02-18
Enamine	EN300-109614-10.0g	(3S)-5,5-difluoro-2-azabicyclo[2.2.2]octane-3-carboxylic acid	1394117-04-4		10.0g	$19950.0	2023-02-18
Enamine	EN300-109614-1g	(3S)-5,5-difluoro-2-azabicyclo[2.2.2]octane-3-carboxylic acid	1394117-04-4	95%	1g	$4639.0	2023-10-27
Enamine	EN300-109614-5g	(3S)-5,5-difluoro-2-azabicyclo[2.2.2]octane-3-carboxylic acid	1394117-04-4	95%	5g	$13454.0	2023-10-27